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Compound of Interest

Compound Name: 1,1-Ethanediol

Cat. No.: B1196304

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
1,1-Ethanediol. As 1,1-Ethanediol is the unstable hydrate of acetaldehyde, existing in
equilibrium in aqueous solutions, the disposal procedures outlined below pertain to aqueous
solutions of acetaldehyde. Adherence to these guidelines is critical for ensuring laboratory
safety and environmental protection.

l. Immediate Safety Considerations

Before handling 1,1-Ethanediol (acetaldehyde solution), ensure all appropriate personal
protective equipment (PPE) is worn. This includes safety glasses, chemical-resistant gloves
(e.g., butyl rubber), and a lab coat.[1] Work should be conducted in a well-ventilated area or
under a chemical fume hood to avoid inhalation of vapors.[2][3] Emergency eyewash stations
and safety showers must be readily accessible.[1][4]

Il. Spill Management

In the event of a spill, immediate action is necessary to contain and clean the affected area.

» Small Spills: For minor spills, dilute the area with water and absorb the liquid with an inert,
non-combustible material such as vermiculite, dry sand, or earth.[1][5] Do not use
combustible materials like sawdust.[5] The absorbed material should then be collected using
non-sparking tools and placed in a designated, sealed container for chemical waste.[5]
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o Large Spills: For significant spills, evacuate the area and remove all sources of ignition.[1][5]
If it can be done without risk, attempt to stop the leak. Use water spray to reduce vapors.[1]
Prevent the spill from entering sewers or waterways by diking the area.[1]

lll. Disposal Protocol

Waste containing 1,1-Ethanediol (acetaldehyde) must be treated as hazardous waste and
disposed of in accordance with federal, state, and local regulations.[5][6]

Step 1: Containerization Place the 1,1-Ethanediol waste in a clearly labeled, sealed, and
appropriate chemical waste container.[6] Ensure the container is compatible with acetaldehyde
and will not degrade.

Step 2: Labeling The waste container must be clearly labeled as "Hazardous Waste:
Acetaldehyde Solution" and include the concentration and any other components of the
mixture.

Step 3: Storage Store the waste container in a designated, well-ventilated, and cool area, away
from incompatible materials such as oxidizing agents, acids, and bases.[1][4] The storage area
should be secure and have secondary containment.

Step 4: Professional Disposal Arrange for the collection and disposal of the hazardous waste
through a licensed environmental waste management company. Do not attempt to dispose of
1,1-Ethanediol down the drain or with regular laboratory trash.[2][6][7]

IV. Quantitative Data Summary

The following table summarizes key quantitative data for the primary component,
acetaldehyde, which dictates the hazardous properties of 1,1-Ethanediol solutions.
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Property

Value

Oral LD50 (Rat)

661 mg/kg[5]

Inhalation LC50 (Rat)

13,300 mg/L (4 h)[7]

Flash Point

-38°C (-36.4°F)

Boiling Point

21°C (69.8°F)

Flammable Limits (in air)

Lower: 4% Upper: 60%

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,1-

Ethanediol.
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Caption: Logical workflow for the safe disposal of 1,1-Ethanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

actylislab.com [actylislab.com]
chemos.de [chemos.de]

carlroth.com [carlroth.com]

ACETALDEHYDE [mhcc-or.newlook.safecollegessds.com]

1.
2.
3.

4. fishersci.com [fishersci.com]
5.
6. shop.chemsupply.com.au [shop.chemsupply.com.au]
7.

agilent.com [agilent.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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